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Compound of Interest

Compound Name: 2-Chloro-4,5-dimethylaniline

Cat. No.: B1464825

Introduction

2-Chloro-4,5-dimethylaniline is an aromatic amine utilized as a versatile building block in the
synthesis of various organic compounds, including dyes, pharmaceuticals, and agrochemicals.
[1] Its chemical structure, featuring a chloro group and two methyl groups on the aniline ring,
imparts specific reactivity that makes it a valuable intermediate in drug discovery and
development. However, like many substituted anilines, this compound presents significant
health and safety risks, necessitating stringent handling and storage protocols. These
application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals to safely manage 2-Chloro-4,5-dimethylaniline in a laboratory
setting, ensuring both personal safety and experimental integrity.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with 2-Chloro-4,5-
dimethylaniline is the foundation of safe laboratory practice. This compound is classified as
hazardous and requires careful handling to mitigate risks.

1.1. Toxicological Profile

2-Chloro-4,5-dimethylaniline is toxic if it comes into contact with the skin, is inhaled, or is
swallowed.[2] Animal experiments suggest that ingestion of significant amounts could be fatal
or cause serious health damage.[2] The substance and its metabolites may interfere with the
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oxygen-carrying capacity of hemoglobin.[2] It is also irritating to the eyes, respiratory system,
and skin.[2] Furthermore, there is limited evidence of a carcinogenic effect.[2]

1.2. Physical and Chemical Hazards

The compound is a solid at room temperature and does not mix well with water.[2] While not
highly flammable, it can emit poisonous fumes, including carbon monoxide, carbon dioxide,
hydrogen chloride, phosgene, and nitrogen oxides, upon combustion.[2]

Key Safety Data Summary

Property Value Source
Molecular Formula CsH10CIN [11[3]
Molecular Weight 155.62 g/mol [11[3]
Appearance Solid, powder [1][2]
Melting Point 85.0-86.5 °C [4]
Boiling Point 248.7+35.0 °C (Predicted) [4]

- Moderately soluble in organic
Solubility _ [1]
solvents, less soluble in water.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure to 2-Chloro-4,5-
dimethylaniline. The following PPE should be worn at all times when handling this chemical:

o Eye and Face Protection: Tightly fitting safety goggles or a face shield are essential to
protect the eyes from splashes.[5][6]

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. For prolonged or frequently repeated
contact, gloves with a protection class of 5 or higher (breakthrough time > 240 minutes)
are recommended. For brief contact, a protection class of 3 or higher (breakthrough time >

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://datasheets.scbt.com/sc-230141.pdf
https://datasheets.scbt.com/sc-230141.pdf
https://datasheets.scbt.com/sc-230141.pdf
https://datasheets.scbt.com/sc-230141.pdf
https://datasheets.scbt.com/sc-230141.pdf
https://cymitquimica.com/cas/1585-13-3/
https://www.alachem.co.jp/en/product/1585-13-3
https://cymitquimica.com/cas/1585-13-3/
https://www.alachem.co.jp/en/product/1585-13-3
https://cymitquimica.com/cas/1585-13-3/
https://datasheets.scbt.com/sc-230141.pdf
https://www.myskinrecipes.com/shop/en/aniline-derivatives/163154-2-chloro-45-dimethylaniline.html
https://www.myskinrecipes.com/shop/en/aniline-derivatives/163154-2-chloro-45-dimethylaniline.html
https://cymitquimica.com/cas/1585-13-3/
https://www.benchchem.com/product/b1464825?utm_src=pdf-body
https://www.benchchem.com/product/b1464825?utm_src=pdf-body
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://www.anbusafety.com/chemical-ppe-supplier/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

60 minutes) is suitable.[2] Always inspect gloves for integrity before use and replace them
if contaminated.[2]

o Protective Clothing: A lab coat or a chemical-resistant suit should be worn to prevent skin
contact.[5][7] Work clothes should be laundered separately.[2][8]

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
with a particulate filter should be used if there is a risk of inhaling dust, especially when
handling the solid compound outside of a fume hood.[9][10]

Handling Procedures

Adherence to strict handling protocols is crucial for minimizing exposure and preventing
contamination.

3.1. General Handling Precautions

¢ Always handle 2-Chloro-4,5-dimethylaniline in a well-ventilated area, preferably within a
chemical fume hood.[2]

« Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2][8]
e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2][8]

e Wash hands thoroughly with soap and water after handling.[2][8]

» Keep containers securely sealed when not in use.[2][8]

3.2. Weighing and Dispensing Protocol

o Preparation: Ensure the weighing area is clean and located within a chemical fume hood or a
ventilated balance enclosure.

o PPE: Don the appropriate PPE as detailed in Section 2.

» Dispensing: Carefully open the container. Use a clean spatula to transfer the desired amount
of the solid compound to a tared weighing vessel.
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» Minimizing Dust: Handle the solid gently to avoid generating dust. If dust is unavoidable, use
appropriate respiratory protection.

o Sealing: Immediately and securely seal the stock container after dispensing.
¢ Cleanup: Clean the weighing area and spatula thoroughly after use.

Storage Procedures

Proper storage is essential for maintaining the stability of 2-Chloro-4,5-dimethylaniline and
preventing hazardous reactions.

4.1. Storage Conditions

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][9]
e Some suppliers recommend refrigeration at 2-8°C and protection from light.[4][8]

» Protect containers from physical damage and check regularly for leaks.[2][8]

4.2. Incompatible Materials

Store 2-Chloro-4,5-dimethylaniline away from the following incompatible materials to prevent
dangerous reactions:

Strong acids[2][10]

e Strong oxidizing agents (e.g., nitrates, peroxides, chlorine bleaches)[2][10]

e Organic anhydrides[2]

e |socyanates|2]

o Aldehydes[?]

e Acid chlorides|[10]

e Chloroformates[10]
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e Ozone[2]
Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.
5.1. Spills and Leaks
e Minor Spills:
o Evacuate non-essential personnel from the area.
o Wearing full PPE, dampen the spilled solid with water to prevent dusting.[2]

o Carefully sweep or vacuum the spilled material into a suitable, labeled container for
disposal.[2] Use a vacuum cleaner fitted with a HEPA filter.[2]

o Clean the spill area with soap and water.[2]
e Major Spills:
o Evacuate the area immediately and move upwind.[2]
o Alert the appropriate emergency response team.[2]
o Prevent the spill from entering drains or waterways.[2]
o Contain the spill with sand, earth, or vermiculite.[2]
5.2. First Aid Measures

 Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[9][10]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[9][10] Seek medical attention if irritation
persists.[9]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9][10] Seek immediate medical attention.[10]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[9][10]

Waste Disposal
All waste containing 2-Chloro-4,5-dimethylaniline must be treated as hazardous waste.

» Dispose of the chemical and its container in accordance with local, regional, and national
regulations.[2][9]

o Consult with your institution's environmental health and safety department for specific
disposal protocols.

o Contaminated materials, including PPE, should be placed in a sealed, labeled container for
hazardous waste disposal.

Diagrams
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Workflow for Handling 2-Chloro-4,5-dimethylaniline
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Caption: A logical workflow for the safe handling of 2-Chloro-4,5-dimethylaniline.
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Hierarchy of Controls for 2-Chloro-4,5-dimethylaniline
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Caption: Hierarchy of safety controls for managing exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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